Cas no 34805-17-9 (O-Benzyl-L-tyrosine Methyl Ester Hydrochloride)

O-Benzyl-L-tyrosine Methyl Ester Hydrochloride is a protected derivative of L-tyrosine, commonly used in peptide synthesis and pharmaceutical research. The benzyl group provides stability against nucleophilic attack, while the methyl ester enhances solubility in organic solvents, facilitating coupling reactions. Its hydrochloride salt form ensures improved handling and storage stability. This compound serves as a versatile intermediate in the synthesis of bioactive peptides and modified amino acid derivatives. Its structural features make it particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry applications where selective deprotection is required. The product's high purity and consistent performance support reproducible results in complex synthetic workflows.
O-Benzyl-L-tyrosine Methyl Ester Hydrochloride structure
34805-17-9 structure
Product Name:O-Benzyl-L-tyrosine Methyl Ester Hydrochloride
CAS No:34805-17-9
MF:C17H20ClNO3
MW:321.798604011536
MDL:MFCD00080888
CID:54316
Update Time:2025-05-26

O-Benzyl-L-tyrosine Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • O-Benzyl-L-tyrosine methyl ester hydrochloride
    • Methyl 2-amino-3-(4-phenylmethoxyphenyl)propanoate hydrochloride
    • H-Tyr(Bzl)-OMe HCl
    • H-L-Tyr(Bzl)-OMe*HCl
    • H-Tyr(Bzl)-OMe
    • H-Tyr(Bzl)-OMe · HCl
    • H-Tyr(Bzl)-OMe.HCl
    • H-TYR(BZL)-OME•HCL
    • (S)-methyl 2-amino-3-(4-(benzyloxy)phenyl)propanoate hydrochloride
    • H-L-Tyr(OBn)-OMe*HCl
    • H-TYR(BZL)-OME HYDROCHLORIDE
    • L-TYROSINE BENZYL ETHER METHYL ESTER HYDROCHLORIDE
    • O-BENZYL-L-TYROSINE METHYL ESTER HYDROCHLORIDE SALT
    • OBn-L-Tyr-OMe hydrochloride
    • OBn-tyrosine methyl ester hydrochloride
    • TYROSINE(BZL)-OME HCL
    • H-Tyr(Bzl)-Ome·Hcl
    • L-Tyrosine, O-(phenylmethyl)-, methyl ester, hydrochloride
    • C17H19NO3.HCl
    • IQKXGACPIPNLEL-NTISSMGPSA-N
    • H-Tyr(Bzl)-OMe yenHCl
    • H-Tyr(Bzl)-Ome·Hcl
    • 1083AE
    • o-benzyl tyrosine methyl e
    • O-Benzyl-L-tyrosine Methyl Ester Hydrochloride
    • MDL: MFCD00080888
    • Inchi: 1S/C17H19NO3.ClH/c1-20-17(19)16(18)11-13-7-9-15(10-8-13)21-12-14-5-3-2-4-6-14;/h2-10,16H,11-12,18H2,1H3;1H/t16-;/m0./s1
    • InChI Key: IQKXGACPIPNLEL-NTISSMGPSA-N
    • SMILES: Cl.O(CC1C=CC=CC=1)C1C=CC(=CC=1)C[C@@H](C(=O)OC)N

Computed Properties

  • Exact Mass: 321.11300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 307
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 61.6

Experimental Properties

  • Color/Form: Not determined
  • PSA: 61.55000
  • LogP: 3.81070
  • Solubility: Not determined

O-Benzyl-L-tyrosine Methyl Ester Hydrochloride Security Information

  • WGK Germany:3
  • Safety Instruction: S26; S37/39
  • RTECS:UE7480000
  • Hazardous Material Identification: Xn Xi
  • Risk Phrases:R20/21/22; R36/37/38

O-Benzyl-L-tyrosine Methyl Ester Hydrochloride Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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O-Benzyl-L-tyrosine Methyl Ester Hydrochloride Production Method

Additional information on O-Benzyl-L-tyrosine Methyl Ester Hydrochloride

O-Benzyl-L-tyrosine Methyl Ester Hydrochloride (CAS No. 34805-17-9): A Comprehensive Overview

O-Benzyl-L-tyrosine Methyl Ester Hydrochloride (CAS No. 34805-17-9) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and biotechnology. This compound is a derivative of L-tyrosine, an essential amino acid that plays a crucial role in various biological processes, including protein synthesis and neurotransmitter production. The addition of the benzyl and methyl ester groups, along with the hydrochloride salt form, imparts unique chemical and biological properties to this molecule, making it a valuable tool in both academic and industrial settings.

The chemical structure of O-Benzyl-L-tyrosine Methyl Ester Hydrochloride consists of a benzyl group attached to the phenolic hydroxyl group of L-tyrosine, a methyl ester group on the carboxylic acid, and a hydrochloride salt form. This combination of functional groups provides several advantages in terms of solubility, stability, and reactivity. The benzyl group enhances the lipophilicity of the molecule, which can be beneficial for cell membrane permeability and drug delivery applications. The methyl ester group improves the solubility in organic solvents, facilitating its use in synthetic reactions and analytical methods. The hydrochloride salt form ensures good water solubility and stability under physiological conditions.

In recent years, O-Benzyl-L-tyrosine Methyl Ester Hydrochloride has gained attention for its potential in various therapeutic areas. One notable application is in the development of prodrugs for targeted drug delivery. Prodrugs are inactive precursors that are converted into active drugs within the body through enzymatic or chemical processes. The benzyl group in O-Benzyl-L-tyrosine Methyl Ester Hydrochloride can be designed to be cleaved by specific enzymes or under specific conditions, releasing the active L-tyrosine molecule at the desired site of action. This approach can enhance the therapeutic efficacy while reducing systemic side effects.

Another area where O-Benzyl-L-tyrosine Methyl Ester Hydrochloride shows promise is in the field of peptide synthesis. Peptides are short chains of amino acids that have diverse biological activities and are used in various pharmaceutical applications. The presence of the benzyl and methyl ester groups in this compound makes it an excellent building block for synthesizing complex peptides with enhanced stability and bioavailability. Researchers have utilized O-Benzyl-L-tyrosine Methyl Ester Hydrochloride to develop peptides with improved pharmacokinetic properties, such as increased half-life and reduced degradation.

The versatility of O-Benzyl-L-tyrosine Methyl Ester Hydrochloride extends to its use as a chiral building block in asymmetric synthesis. Chiral compounds are essential in pharmaceuticals because they can exhibit different biological activities depending on their stereochemistry. The ability to selectively synthesize enantiomerically pure compounds is crucial for developing safe and effective drugs. O-Benzyl-L-tyrosine Methyl Ester Hydrochloride serves as a valuable starting material for chiral synthesis due to its well-defined stereochemistry and reactivity.

In addition to its applications in drug development and peptide synthesis, O-Benzyl-L-tyrosine Methyl Ester Hydrochloride has been studied for its potential as a fluorescent probe. Fluorescent probes are used to visualize and track biological processes at the molecular level. The phenolic hydroxyl group in L-tyrosine can be modified to introduce fluorophores, allowing researchers to monitor cellular events such as protein-protein interactions, receptor binding, and signal transduction pathways. The benzyl group in O-Benzyl-L-tyrosine Methyl Ester Hydrochloride can be designed to enhance the fluorescence properties or serve as a protective group during probe synthesis.

The safety profile of O-Benzyl-L-tyrosine Methyl Ester Hydrochloride is another important consideration for its use in various applications. Extensive toxicological studies have shown that this compound exhibits low toxicity when used at appropriate concentrations. However, as with any chemical compound, proper handling and storage procedures should be followed to ensure safety and maintain product integrity.

In conclusion, O-Benzyl-L-tyrosine Methyl Ester Hydrochloride (CAS No. 34805-17-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and biotechnology. Its unique chemical structure provides advantages in terms of solubility, stability, and reactivity, making it an invaluable tool for developing prodrugs, synthesizing peptides, conducting chiral synthesis, and creating fluorescent probes. As research continues to advance in these areas, the potential uses for O-Benzyl-L-tyrosine Methyl Ester Hydrochloride are likely to expand further.

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